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Compound of Interest

Compound Name: CI-966 hydrochloride

Cat. No.: B010049 Get Quote

Technical Support Center: CI-966 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during the handling and use of CI-966
hydrochloride in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is CI-966 hydrochloride and what is its primary mechanism of action?

A1: CI-966 hydrochloride is a potent and selective inhibitor of the GABA transporter 1 (GAT-

1).[1] By blocking GAT-1, CI-966 prevents the reuptake of the neurotransmitter GABA from the

synaptic cleft, thereby increasing GABAergic transmission.[2] This mechanism underlies its

anticonvulsive and neuroprotective properties.[1]

Q2: What are the recommended solvents for dissolving CI-966 hydrochloride?

A2: CI-966 hydrochloride is soluble in organic solvents such as dimethyl sulfoxide (DMSO)

and ethanol.[1] It is sparingly soluble in aqueous solutions. For initial stock solutions, DMSO is

recommended due to its higher solubilizing capacity.

Q3: How should I store CI-966 hydrochloride and its solutions?
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A3: Solid CI-966 hydrochloride should be stored desiccated at room temperature. For long-

term storage of stock solutions (e.g., in DMSO), it is advisable to aliquot and store them at

-20°C or -80°C to minimize degradation. Avoid repeated freeze-thaw cycles. Aqueous solutions

should be prepared fresh for each experiment.

Solubility Data
The following table summarizes the known solubility of CI-966 hydrochloride in common

laboratory solvents.

Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO 100 51

Ethanol 10 5.1

Aqueous Buffers (e.g., PBS) Poorly soluble Poorly soluble

Data is based on a molecular weight of 509.87 g/mol for CI-966 hydrochloride.[1]

Troubleshooting Guide: Solubility Issues
Issue 1: I'm observing precipitation when diluting my DMSO stock solution of CI-966
hydrochloride into an aqueous buffer or cell culture medium.

This is a common issue for hydrophobic compounds like CI-966. The following troubleshooting

steps are recommended:

Potential Cause: The final concentration of CI-966 hydrochloride in the aqueous solution

exceeds its solubility limit.

Solution: Decrease the final concentration of CI-966 hydrochloride in your working

solution. It is crucial to determine the empirical solubility limit in your specific aqueous

medium.

Potential Cause: The method of dilution is causing the compound to precipitate.
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Solution: Instead of adding a small volume of your concentrated DMSO stock directly to a

large volume of aqueous medium, try a serial dilution approach. First, make intermediate

dilutions of your stock in DMSO. Then, add the final, less concentrated DMSO stock to

your pre-warmed aqueous medium with rapid mixing or vortexing. Avoid adding the

aqueous medium directly to your concentrated DMSO stock.

Potential Cause: The final concentration of DMSO in the cell culture medium is too low to

maintain solubility.

Solution: While it's important to keep the final DMSO concentration low to avoid solvent

toxicity (typically below 0.5%), a certain amount may be necessary to keep the compound

in solution. You may need to optimize the final DMSO concentration for your specific cell

line and experimental conditions. Always include a vehicle control with the same final

DMSO concentration in your experiments.

Issue 2: My CI-966 hydrochloride solution is cloudy or contains visible particles.

Potential Cause: Incomplete dissolution of the compound.

Solution: Ensure thorough mixing when preparing your stock solution. Vortexing or gentle

warming (e.g., in a 37°C water bath) can aid dissolution in DMSO. Visually inspect the

solution to confirm that no undissolved particles remain.

Potential Cause: The compound has precipitated out of solution over time.

Solution: Aqueous working solutions of CI-966 hydrochloride are not stable and should

be prepared fresh before each experiment. If you are using a stock solution that has been

stored for an extended period, it is advisable to visually inspect it for any signs of

precipitation before use.

Experimental Protocols
Protocol 1: Preparation of a CI-966 Hydrochloride Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of CI-966 hydrochloride in

DMSO.
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Materials:

CI-966 hydrochloride powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Procedure:

Allow the vial of CI-966 hydrochloride to equilibrate to room temperature before opening to

prevent moisture condensation.

Weigh the desired amount of CI-966 hydrochloride powder and place it in a sterile tube.

Add the calculated volume of DMSO to achieve a 100 mM concentration. For example, to

prepare 1 mL of a 100 mM stock solution, dissolve 50.99 mg of CI-966 hydrochloride in 1

mL of DMSO.

Vortex the solution vigorously for 1-2 minutes to ensure complete dissolution. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary.

Visually inspect the solution to confirm that it is clear and free of any particulate matter.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C or -80°C.

Protocol 2: Preparation of an Aqueous Working Solution for In Vitro Assays

This protocol provides a general method for diluting a DMSO stock solution of CI-966
hydrochloride into an aqueous buffer or cell culture medium.

Materials:

CI-966 hydrochloride stock solution in DMSO (e.g., 100 mM)

Pre-warmed (37°C) aqueous buffer or cell culture medium
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Sterile tubes

Procedure:

Thaw the CI-966 hydrochloride DMSO stock solution and bring it to room temperature.

Perform serial dilutions of the stock solution in DMSO to get closer to your final desired

concentration. For example, to achieve a final concentration of 10 µM in your assay with a

final DMSO concentration of 0.1%, you can prepare a 10 mM intermediate stock in DMSO.

Add the appropriate volume of the final DMSO stock to your pre-warmed aqueous medium

while vortexing or stirring to ensure rapid mixing. For example, add 1 µL of a 10 mM stock to

1 mL of medium to get a final concentration of 10 µM.

Use the freshly prepared working solution immediately in your experiment.

Note: The optimal final concentration of both CI-966 hydrochloride and DMSO should be

determined empirically for each specific cell line and experimental setup.
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CI-966 hydrochloride inhibits the reuptake of GABA by GAT-1.
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Workflow for preparing CI-966 hydrochloride solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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